Cas no 1181290-89-0 (2-3-(2-fluorophenyl)phenylethan-1-amine)

• Product Name: 2-3-(2-fluorophenyl)phenylethan-1-amine
• CAS No: 1181290-89-0
• MF: C₁₄H₁₄FN
• MW: 215.266067028046
• MDL: MFCD11895258
• CID: 5176971
• PubChem ID: 82038940
• Update Time: 2025-06-12

2-3-(2-fluorophenyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2-FLUOROPHENYL)PHENYL]ETHAN-1-AMINE
• [1,1'-Biphenyl]-3-ethanamine, 2'-fluoro-
• 2-3-(2-fluorophenyl)phenylethan-1-amine

• MDL： MFCD11895258
• Inchi： 1S/C14H14FN/c15-14-7-2-1-6-13(14)12-5-3-4-11(10-12)8-9-16/h1-7,10H,8-9,16H2
• InChI Key： RFNDDQLJSQVUBL-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CC=CC(=C1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• XLogP3: 3
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-3-(2-fluorophenyl)phenylethan-1-amine

Introduction to 2-3-(2-Fluorophenyl)phenylethan-1-amine (CAS No. 1181290-89-0)

2-3-(2-Fluorophenyl)phenylethan-1-amine, with the CAS number 1181290-89-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated phenyl group and an ethylamine moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2-3-(2-Fluorophenyl)phenylethan-1-amine is C₁₅H₁₄FN, and its molecular weight is approximately 235.27 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 2-fluorophenyl and phenyl groups followed by the introduction of the ethylamine functionality. The precise synthetic route can vary depending on the desired purity and yield, but common methods include palladium-catalyzed cross-coupling reactions and reductive amination processes.

In terms of its physical properties, 2-3-(2-Fluorophenyl)phenylethan-1-amine is generally a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for long-term storage and use in laboratory settings.

The biological activity of 2-3-(2-Fluorophenyl)phenylethan-1-amine has been a subject of intense research due to its potential therapeutic applications. Recent studies have shown that this compound exhibits significant activity as a modulator of various neurotransmitter systems, particularly serotonin (5-HT) and dopamine (DA) receptors. This makes it a promising candidate for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

In preclinical studies, 2-3-(2-Fluorophenyl)phenylethan-1-amine has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable distribution profile. These characteristics are crucial for ensuring that the compound can effectively reach its intended targets within the body. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential therapeutic applications of 2-3-(2-Fluorophenyl)phenylethan-1-amine extend beyond neurological disorders. Recent research has also explored its use as an antiviral agent, particularly against enveloped viruses such as influenza and HIV. The compound's ability to interfere with viral replication processes makes it a valuable lead for the development of new antiviral therapies.

In the context of drug discovery and development, 2-3-(2-Fluorophenyl)phenylethan-1-amine serves as an important scaffold for the design and synthesis of more potent and selective analogs. Chemists and pharmacologists are continuously working to optimize the structure of this compound to enhance its efficacy while minimizing potential side effects. This iterative process involves systematic modifications to the fluorinated phenyl group and the ethylamine moiety to identify derivatives with improved pharmacological profiles.

The commercial availability of 2-3-(2-Fluorophenyl)phenylethan-1-amine has also increased in recent years, making it more accessible for researchers worldwide. Several specialized chemical suppliers now offer high-purity forms of this compound, facilitating its use in both academic and industrial settings. This increased availability has further accelerated research efforts aimed at elucidating its full potential as a therapeutic agent.

In conclusion, 2-3-(2-fluorophenyl)phenylethan-1-amine (CAS No. 1181290-89-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders, viral infections, and other medical conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, solidifying its position as a key molecule in modern drug discovery efforts.